Cas no 876294-66-5 (3-3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-ylpropanoic acid)

• Product Name: 3-3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-ylpropanoic acid
• CAS No: 876294-66-5
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• MDL: MFCD09871352
• CID: 3047135
• PubChem ID: 25219661
• Update Time: 2025-06-08

3-3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-yl]propanoic acid
• 3-[3-(ethoxycarbonyl)-2,5-dimethylpyrrol-1-yl]propanoic acid
• 3-(3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-yl)propanoic acid
• LS-02471
• 3-(3-ethoxycarbonyl-2,5-dimethylpyrrol-1-yl)propanoic acid
• SB63420
• AKOS000264784
• DTXSID901188612
• STK504160
• 3-(3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-yl)propanoicacid
• MFCD09871352
• CS-0326162
• ALBB-006840
• 3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrole-1-propanoic acid
• 876294-66-5
• H24268
• 3-3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-ylpropanoic acid

• MDL： MFCD09871352
• Inchi： 1S/C12H17NO4/c1-4-17-12(16)10-7-8(2)13(9(10)3)6-5-11(14)15/h7H,4-6H2,1-3H3,(H,14,15)
• InChI Key： ZMEURRCNVLHWSR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C)N(CCC(=O)O)C=1C)=O

Computed Properties

• Exact Mass: 239.116
• Monoisotopic Mass: 239.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5A^2
• XLogP3: 1.1

Additional information on 3-3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-ylpropanoic acid

Introduction to 3-3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-ylpropanoic acid (CAS No. 876294-66-5)

3-3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-ylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 876294-66-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrrole derivatives class, which is well-documented for its diverse biological activities and potential therapeutic applications. The presence of functional groups such as the ethoxycarbonyl moiety and the dimethyl substitution pattern in the pyrrole ring contributes to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and molecular design.

The structure of 3-3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-ylpropanoic acid features a propanoic acid side chain attached to the pyrrole ring, with the ethoxycarbonyl group positioned at the C3 carbon. This arrangement not only enhances the compound's solubility in polar solvents but also provides a site for further functionalization, enabling researchers to explore its utility in various synthetic pathways. The dimethyl substituents at the 2- and 5-positions of the pyrrole ring further stabilize the aromatic system while introducing steric hindrance, which can influence binding interactions with biological targets.

In recent years, there has been a growing interest in pyrrole derivatives due to their role as key intermediates in the synthesis of bioactive molecules. The compound CAS No. 876294-66-5 has been explored in several preclinical studies as a potential candidate for modulating enzymatic activity and cellular signaling pathways. Notably, its structural motif is reminiscent of natural products that exhibit anti-inflammatory, antiviral, and anticancer properties. The ethoxycarbonyl group, in particular, has been shown to enhance protease inhibition, making this compound a promising lead for developing novel therapeutic agents.

One of the most compelling aspects of 3-3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-ylpropanoic acid is its versatility in medicinal chemistry applications. Researchers have leveraged its scaffold to develop analogs with improved pharmacokinetic profiles and target specificity. For instance, modifications at the propanoic acid side chain have been investigated to enhance metabolic stability and reduce off-target effects. Additionally, the dimethyl groups on the pyrrole ring have been fine-tuned to optimize binding affinity to protein receptors, demonstrating the compound's potential as a pharmacophore.

The synthesis of CAS No. 876294-66-5 involves multi-step organic reactions that highlight its synthetic accessibility while maintaining high purity standards. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and stereoselective hydrogenations have been employed to construct the core pyrrole framework. These methodologies ensure that the final product adheres to stringent quality control measures, making it suitable for downstream applications in drug development and academic research.

Recent advancements in computational chemistry have further enhanced our understanding of how 3-3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-ylpropanoic acid interacts with biological targets. Molecular docking studies have revealed that this compound can bind effectively to enzymes involved in metabolic disorders and inflammatory pathways. The ethoxycarbonyl group, acting as a hydrogen bond acceptor, plays a crucial role in stabilizing these interactions. Furthermore, simulations suggest that the dimethyl substituents contribute to optimal positioning within active sites, improving overall binding efficacy.

The pharmaceutical industry has taken notice of compounds like CAS No. 876294-66-5, recognizing their potential as building blocks for next-generation therapeutics. Collaborative efforts between academic laboratories and industrial partners are underway to explore novel derivatives with enhanced therapeutic benefits. These collaborations aim to translate laboratory findings into clinical candidates by optimizing key structural features such as solubility, bioavailability, and toxicity profiles.

From a biochemical perspective, 3-3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-ylpropanoic acid offers insights into how structural modifications can influence molecular recognition processes. Its incorporation into enzyme inhibitors or receptor modulators underscores the importance of precise functional group placement in drug design. The ongoing research into this compound not only advances our understanding of pyrrole chemistry but also paves the way for innovative approaches in treating complex diseases.

The future prospects of CAS No. 876294-66-5 are promising, with several research groups investigating its role in emerging therapeutic areas such as immunotherapy and neurodegenerative disorders. By integrating traditional synthetic methodologies with cutting-edge computational tools, scientists are uncovering new ways to harness this compound's potential. As drug discovery continues to evolve at an unprecedented pace, compounds like 3-3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-ylopropanoic acid will remain at the forefront of innovation.